(R)-DNMDP

• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol
• InChI: InChI=1S/C15H20N4O3/c1-4-18(5-2)12-7-6-11(9-13(12)19(21)22)15-10(3)8-14(20)16-17-15/h6-7,9-10H,4-5,8H2,1-3H3,(H,16,20)
• InChIKey: YOSSKNZHADPXJX-UHFFFAOYSA-N

(R)-DNMDP: Stereochemically-Defined PDE3A-SLFN12 Engager

(R)-DNMDP (CAS 1630760-60-9) is the active R‑enantiomer of DNMDP, a pyridazinone‑based small molecule that binds phosphodiesterase 3A (PDE3A) and acts as a molecular glue to induce a stable PDE3A‑SLFN12 protein‑protein interaction [1]. Unlike conventional PDE3 inhibitors that merely block catalytic activity, (R)-DNMDP triggers a gain‑of‑function complex formation that activates SLFN12 ribonuclease activity, leading to selective apoptosis in cancer cells co‑expressing PDE3A and SLFN12 [2]. The compound serves as the prototypical “velcrin” tool molecule for studying this synthetic‑lethal mechanism in oncology research [3].

PDE3A-SLFN12 velcrin tool Induces neomorphic complex formation and SLFN12 RNase activation for apoptosis studies

Stereochemical-control context Chirally-pure R-enantiomer required; racemate dilutes signal with inactive S-form

Cell-model endpoint review Selective cytotoxicity in PDE3A/SLFN12 co-expressing cancer lines; biomarker-positive lines show >10x window

• [1] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108. View Source
• [2] Garvie CW, Wu X, Papanastasiou M, et al. Structure of PDE3A-SLFN12 complex reveals requirements for activation of SLFN12 RNase. Nat Commun. 2021;12(1):4375. View Source
• [3] Chen J, Liu N, Huang Y, et al. Structure of PDE3A-SLFN12 complex and structure-based design for a potent apoptosis inducer of tumor cells. Nat Commun. 2021;12:6204. View Source

Why (R)-DNMDP Cannot Be Substituted

Generic substitution of (R)-DNMDP with racemic DNMDP, the (S)-enantiomer, or other PDE3 inhibitors (e.g., trequinsin, cilostazol, milrinone) fails because cytotoxic activity is strictly dependent on stereochemistry and the ability to stabilize the PDE3A‑SLFN12 complex. The (S)-enantiomer is non‑cytotoxic [1], and most PDE3 catalytic inhibitors—including trequinsin and cilostazol—do not induce PDE3A‑SLFN12 interaction or cell death, and can even rescue cells from (R)-DNMDP‑mediated killing [2]. Even structurally optimized analogs such as BRD9500 exhibit different selectivity and potency profiles, making (R)-DNMDP the essential reference compound for establishing baseline activity in any PDE3A‑SLFN12‑dependent assay system [3].

Target

Why Not Interchangeable

(R)-DNMDP (chirally pure)

Racemic DNMDP contains ≥50% inactive (S)-enantiomer, confounding dose-response and potency interpretation

Classical PDE3 inhibitors (trequinsin, anagrelide)

PDE3 inhibition alone does not induce SLFN12 complex; some may rescue cells, creating false negatives

Optimized in vivo analogs (BRD9500)

(R)-DNMDP has structural liabilities precluding in vivo use; separate optimized chemotypes required for animal studies

• [1] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108. View Source
• [2] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542. View Source
• [3] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108. View Source

(R)-DNMDP: Quantitative Evidence Guide

Stereochemistry Defines Cytotoxic Potency

Direct head-to-head comparison in the same assay demonstrates that the (R)-enantiomer is substantially more potent than the (S)-enantiomer. In HeLa cervical cancer cells treated for 48 h, (R)-DNMDP exhibits a 500‑fold lower EC50 than (S)-DNMDP [1]. The (S)-enantiomer is non-cytotoxic under the same conditions [2].

Enantiomer Potency

Head-to-head

500-fold lower EC₅₀ for (R)-DNMDP

Stereochemistry controls PDE3A-SLFN12 complex induction; racemic impurity dilutes signal

HeLa viability assay, 48 h; (S)-enantiomer non-cytotoxic

Evidence Dimension	Cytotoxic potency (EC50)
Target Compound Data	EC50 not explicitly stated in the source figure, but the 500‑fold differential is confirmed [1]. The (R)-enantiomer exhibits low nanomolar EC50 against HeLa cells in subsequent studies [2].
Comparator Or Baseline	(S)-DNMDP enantiomer
Quantified Difference	500‑fold lower EC50 for (R)-DNMDP compared to (S)-DNMDP
Conditions	HeLa cell line, 48 h treatment, 8 replicates ± s.d. [1]

Why This Matters

Procurement of the stereochemically pure (R)-enantiomer is mandatory for cytotoxic activity; racemic material or the (S)-enantiomer will not produce the expected biological response in PDE3A‑SLFN12‑dependent assays.

• [1] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108 (Figure 1c). View Source
• [2] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542. View Source

Cell Line-Selective Cytotoxicity Profiling

BRD9500 is a structurally optimized analog of DNMDP with improved pharmacokinetic properties and in vivo activity [1]. However, the two compounds exhibit divergent potency and selectivity profiles in cellular assays. In HeLa cells, BRD9500 exhibits an EC50 of 1.6 nM , while (R)-DNMDP (as the racemate or pure enantiomer) displays an EC50 in the 10–100 nM range against sensitive lines including HeLa [2]. In SK‑MEL‑3 melanoma cells, BRD9500 exhibits an EC50 of 1.0 nM , whereas (R)-DNMDP activity against melanoma lines is less well defined. The differential potency reflects BRD9500's optimization for enhanced cellular activity [1].

Cell Line Selectivity

Context-dependent

EC₅₀ 10–100 nM (sensitive) vs >1 µM (insensitive)

Biomarker-dependent cytotoxicity window supports PDE3A/SLFN12 model selection

NCI-H1563, HeLa, NCI-H2122 sensitive; A549, MCF7, PC3 resistant

Evidence Dimension	Cytotoxic potency (EC50) in HeLa cells
Target Compound Data	(R)-DNMDP: EC50 range 10–100 nM (HeLa) [2]
Comparator Or Baseline	BRD9500: EC50 = 1.6 nM (HeLa)
Quantified Difference	BRD9500 is approximately 6–60 fold more potent in HeLa cells than (R)-DNMDP
Conditions	HeLa cell viability assay, 48 h treatment [2]

Why This Matters

(R)-DNMDP remains the essential reference standard for establishing baseline PDE3A‑SLFN12‑dependent activity, while BRD9500 serves as a higher‑potency tool for advanced in vivo studies; substitution without validation would confound dose‑response interpretation.

• [1] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542. View Source
• [2] (R)-DNMDP Technical Datasheet, TargetMol (EC50 range against HeLa and other sensitive lines). View Source

Neomorphic Complex Induction vs. PDE3 Inhibition

Trequinsin is a potent PDE3 inhibitor (IC50 = 250 pM for PDE3) that does not kill cancer cells [1]. In contrast, (R)-DNMDP induces a stable PDE3A‑SLFN12 heterotetramer complex and triggers SLFN12 RNase activation [2]. Co‑treatment with 100 nM trequinsin rescues HeLa cells from (R)-DNMDP‑induced killing by competing for PDE3A binding without promoting SLFN12 recruitment [3]. This functional divergence demonstrates that PDE3 catalytic inhibition is insufficient for cytotoxicity; the molecular glue activity of (R)-DNMDP is the essential driver of cell death.

Velcrin vs. PDE3 Inhibition

Class-level

Complex formation only with (R)-DNMDP; trequinsin does not recruit SLFN12

Neomorphic glue activity distinct from PDE3 inhibition; trequinsin rescues cells

Immunoprecipitation and genetic depletion validation

Evidence Dimension	Induction of PDE3A‑SLFN12 complex formation and cytotoxicity
Target Compound Data	(R)-DNMDP: induces complex formation; cytotoxic in PDE3A/SLFN12‑expressing cells [2]
Comparator Or Baseline	Trequinsin: does not induce complex formation; non‑cytotoxic; rescues cells from (R)-DNMDP [3]
Quantified Difference	Qualitative difference in functional outcome (cytotoxic vs. non‑cytotoxic) despite both binding PDE3A
Conditions	HeLa cells, 72 h viability assay; co‑immunoprecipitation for complex detection [3]

Why This Matters

Trequinsin cannot substitute for (R)-DNMDP in studies of PDE3A‑SLFN12‑dependent cytotoxicity; it serves as a negative control to confirm mechanism‑specific effects.

• [1] Ruppert D, Weithmann KU. HL 725, an extremely potent inhibitor of platelet phosphodiesterase. Life Sci. 1982;31:2037-2043. View Source
• [2] Garvie CW, Wu X, Papanastasiou M, et al. Structure of PDE3A-SLFN12 complex reveals requirements for activation of SLFN12 RNase. Nat Commun. 2021;12(1):4375. View Source
• [3] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542 (rescue by trequinsin). View Source

Structural Elucidation of the PDE3A-SLFN12 Complex

Cilostazol is a clinically approved PDE3 inhibitor (IC50 ~200 nM for PDE3A) that does not reduce viability of PDE3A/SLFN12‑coexpressing cancer cells [1]. In GIST882 gastrointestinal stromal tumor cells, which express both PDE3A and SLFN12, (R)-DNMDP (as DNMDP) decreases viability by approximately 90%, whereas cilostazol at 100 nM and 1000 nM shows no significant effect [2]. This stark contrast highlights that PDE3 catalytic inhibition alone does not recapitulate the cytotoxic mechanism of (R)-DNMDP.

Complex Structure

Method context

Cryo-EM (PDB 7EG1) reveals 2:2 PDE3A-SLFN12 heterotetramer

Defined molecular glue interface supports structure-based assay development

X-ray structures of PDE3A catalytic domain also available

Evidence Dimension	Reduction in cell viability in PDE3A/SLFN12‑coexpressing cells
Target Compound Data	(R)-DNMDP (as DNMDP): decreases GIST882 viability by approximately 90% [2]
Comparator Or Baseline	Cilostazol: no significant reduction in viability at 100 nM or 1000 nM [1]
Quantified Difference	≥90% viability reduction for (R)-DNMDP vs. no effect for cilostazol
Conditions	GIST882 cell line, 72 h treatment [2]; SA4 and GOT3 LPS cell lines [1]

Why This Matters

Procuring a PDE3 inhibitor such as cilostazol will not produce PDE3A‑SLFN12‑dependent cytotoxic responses; only molecular glues like (R)-DNMDP are appropriate for this mechanism‑specific research application.

• [1] Figure 4: Two PDE3A- and SLFN12-coexpressing LPS cell lines are sensitive to PDE3A modulators (cilostazol shows no viability reduction). Cancers. 2023;15(21):5308. View Source
• [2] Pulkka OP, et al. Phosphodiesterase 3A: a new player in development of interstitial cells of Cajal and a prospective target in gastrointestinal stromal tumors (GIST). (DNMDP decreases GIST882 viability by 90%). View Source

In Vivo Translation and Lead Optimization

Anagrelide is a clinically used PDE3 inhibitor that also acts as a molecular glue to induce PDE3A‑SLFN12 complex formation and apoptosis [1]. Both (R)-DNMDP and anagrelide stabilize a heterotetrameric complex and trigger SLFN12 RNase activation [2]. However, the high‑resolution cryo‑EM structure of the DNMDP‑induced PDE3A‑SLFN12 complex (PDB 7EG1, resolution 3.2 Å) has been solved, revealing the precise binding pose of DNMDP within the PDE3A catalytic pocket and its hydrophobic interactions with the SLFN12 C‑terminal helix [3]. This structural information provides a mechanistic framework for rational design of improved velcrins that is not as thoroughly established for anagrelide.

In Vivo Suitability

Class-level

(R)-DNMDP not suitable for in vivo use due to PK liabilities

Use as in vitro reference; in vivo studies require optimized analogs like BRD9500

SK-MEL-3 xenograft model used for analog validation

Evidence Dimension	Availability of high‑resolution structural data for PDE3A‑SLFN12‑small molecule complex
Target Compound Data	(R)-DNMDP: cryo‑EM structure of DNMDP‑induced PDE3A‑SLFN12 complex solved (PDB 7EG1, 3.2 Å) [3]
Comparator Or Baseline	Anagrelide: cryo‑EM structure of anagrelide‑induced complex also solved, but DNMDP remains the prototypical tool [1]
Quantified Difference	Both compounds are validated molecular glues; (R)-DNMDP is the foundational compound for which the mechanism was first elucidated [2]
Conditions	HeLa cell‑derived complexes analyzed by cryo‑EM [3]

Why This Matters

For structure‑based drug discovery and mechanism‑of‑action studies in the PDE3A‑SLFN12 axis, (R)-DNMDP provides the most extensively characterized structural reference, enabling direct comparison with novel analogs.

• [1] Chen J, Liu N, Huang Y, et al. Structure of PDE3A-SLFN12 complex and structure-based design for a potent apoptosis inducer of tumor cells. Nat Commun. 2021;12:6204 (anagrelide, nauclefine, DNMDP). View Source
• [2] Garvie CW, Wu X, Papanastasiou M, et al. Structure of PDE3A-SLFN12 complex reveals requirements for activation of SLFN12 RNase. Nat Commun. 2021;12(1):4375. View Source
• [3] PDB entry 7EG1: Cryo-EM structure of DNMDP-induced PDE3A-SLFN12 complex. View Source

(R)-DNMDP vs. Racemic DNMDP: Enantiomeric Purity Directly Correlates with Cytotoxic Activity

The (R)-enantiomer of DNMDP is 200–500 times more active than the (S)-enantiomer depending on the cell line tested [1]. This stereochemical dependence is consistently observed across multiple structurally related analogs [2]. Racemic DNMDP contains 50% of the inactive (S)-enantiomer, which effectively reduces the molar potency by half relative to the pure (R)-enantiomer. For experiments requiring precise dose‑response relationships (e.g., IC50/EC50 determinations, synergy studies), use of racemic material introduces unnecessary variability and may obscure subtle structure‑activity relationships.

Evidence Dimension	Cytotoxic activity (fold‑difference between enantiomers)
Target Compound Data	(R)-DNMDP: 200–500‑fold more active than (S)-enantiomer [1]
Comparator Or Baseline	Racemic DNMDP: contains 50% (S)-enantiomer, reducing effective potency
Quantified Difference	Racemic material is approximately half as potent as pure (R)-enantiomer on a molar basis
Conditions	Viability assays across multiple cancer cell lines [1]

Why This Matters

Procuring the pure (R)-enantiomer ensures maximal potency and experimental reproducibility; racemic DNMDP is not a suitable substitute for rigorous dose‑response or SAR studies in the PDE3A‑SLFN12 system.

• [1] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542 (200–500‑fold stereochemical dependence). View Source
• [2] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108. View Source

(R)-DNMDP: Research and Discovery Applications

Target Validation of PDE3A-SLFN12 Velcrin Axis

(R)-DNMDP is the definitive tool for investigating the molecular glue mechanism that links PDE3A binding to SLFN12 recruitment and RNase activation. Its high-resolution cryo‑EM structure (PDB 7EG1) provides atomic‑level detail of the PDE3A‑SLFN12‑DNMDP heterotetramer, enabling structure‑guided mutagenesis and computational modeling [1]. The compound's strict stereochemical requirement (500‑fold enantiomer difference) offers a built‑in negative control for target engagement studies [2].

Assay Development and Compound Screening Reference

As the first‑in‑class velcrin, (R)-DNMDP serves as the essential reference compound for benchmarking the activity of newly synthesized PDE3A‑SLFN12 molecular glues. Its well‑characterized EC50 range (10–100 nM in sensitive lines) and cell‑line selectivity profile provide a quantitative baseline against which improved analogs such as BRD9500 or BAY 2666605 are compared [3]. Any compound that does not match or exceed (R)-DNMDP's potency or fails to induce PDE3A‑SLFN12 co‑immunoprecipitation should be considered insufficiently optimized [4].

Biomarker Studies for Patient Stratification

(R)-DNMDP is the appropriate tool for functional genomics screens aimed at identifying genetic modifiers of PDE3A‑SLFN12‑dependent cytotoxicity. Since its activity is strictly dependent on PDE3A and SLFN12 co‑expression [5], it can be used to validate these biomarkers in patient‑derived cell models and to investigate resistance mechanisms via CRISPR‑Cas9 knockout or overexpression studies. Unlike non‑cytotoxic PDE3 inhibitors (trequinsin, cilostazol), (R)-DNMDP produces a robust, quantifiable viability reduction (e.g., 90% in GIST882 cells) that facilitates high‑throughput screening [6].

Pathway Deconvolution: Velcrin vs. Classical PDE3 Inhibition

Although (R)-DNMDP has suboptimal pharmacokinetic properties for in vivo efficacy studies (metabolic instability, reactive nitro group) [7], it remains the reference compound for ex vivo pharmacodynamic assays. Its ability to stabilize the PDE3A‑SLFN12 complex in cell lysates enables co‑immunoprecipitation and proximity ligation assays to confirm target engagement following treatment with more advanced analogs [8]. This application is critical for bridging in vitro potency data with in vivo efficacy readouts in xenograft models.

Application

Selection Property

Validation Focus

PDE3A-SLFN12 velcrin target engagement

Stereochemically-pure molecular glue reference

Complex stabilization and SLFN12 RNase activation assays

Screening assay development

Potent cell-active velcrin control

Phenotypic viability screens and biophysical complex formation readouts

PDE3A/SLFN12 biomarker research

Cell line sensitivity correlation with co-expression

IHC or gene signature validation using CCLE data

Velcrin vs. PDE3 inhibition pathway dissection

Neomorphic complex induction specificity

Parallel use with classical PDE3 inhibitors as negative controls

• [1] Chen J, Liu N, Huang Y, et al. Structure of PDE3A-SLFN12 complex and structure-based design for a potent apoptosis inducer of tumor cells. Nat Commun. 2021;12:6204 (PDB 7EG1). View Source
• [2] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108 (500‑fold enantiomer difference). View Source
• [3] (R)-DNMDP Technical Datasheet, TargetMol (EC50 range). View Source
• [4] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542. View Source
• [5] de Waal L, Lewis TA, Rees MG, et al. Identification of cancer-cytotoxic modulators of PDE3A by predictive chemogenomics. Nat Chem Biol. 2016;12(2):102-108 (PDE3A/SLFN12 co‑expression requirement). View Source
• [6] Pulkka OP, et al. Phosphodiesterase 3A: a new player in development of interstitial cells of Cajal and a prospective target in gastrointestinal stromal tumors (GIST). (90% viability reduction in GIST882). View Source
• [7] Lewis TA, de Waal L, Wu X, et al. Optimization of PDE3A Modulators for SLFN12-Dependent Cancer Cell Killing. ACS Med Chem Lett. 2019;10(11):1537-1542 (metabolic instability, reactive nitro group). View Source
• [8] Garvie CW, Wu X, Papanastasiou M, et al. Structure of PDE3A-SLFN12 complex reveals requirements for activation of SLFN12 RNase. Nat Commun. 2021;12(1):4375. View Source